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An in-depth exploration of the structural and chemical properties of uvarovite solid solutions,

tailored for researchers, scientists, and material development professionals.

Uvarovite, the calcium-chromium end-member of the garnet group, with the ideal chemical

formula Ca₃Cr₂(SiO₄)₃, is the rarest of the common garnet minerals.[1] It belongs to the

ugrandite (calcium-bearing) series, which also includes grossular (Ca₃Al₂(SiO₄)₃) and andradite

(Ca₃Fe₂(SiO₄)₃).[2] Uvarovite is renowned for its vibrant emerald-green color, which is intrinsic

to its chromium content.[3][4] In nature, pure uvarovite is uncommon; it typically forms solid

solutions with other garnet end-members, primarily grossular and andradite.[1][2]

These solid solutions involve the substitution of trivalent cations (Cr³⁺, Al³⁺, Fe³⁺) on the six-

fold coordinated octahedral 'Y' site within the garnet crystal structure.[5][6] The extent of this

substitution is governed by the geological conditions of formation and dictates the precise

physical and optical properties of the crystal.[7] Understanding the crystal chemistry of these

solid solutions is crucial for fields ranging from geology to materials science, as the predictable

variation in properties allows for the tuning of materials for specific applications.

This guide provides a detailed overview of the crystal chemistry of uvarovite solid solutions,

summarizing key structural data, outlining the experimental protocols used for their

characterization, and illustrating the fundamental relationships through structural and

procedural diagrams.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 8 Tech Support

https://www.benchchem.com/product/b1174922?utm_src=pdf-interest
https://www.benchchem.com/product/b1174922?utm_src=pdf-body
https://www.benchchem.com/product/b1174922?utm_src=pdf-body
https://en.wikipedia.org/wiki/Uvarovite
https://www.britannica.com/science/uvarovite
https://www.benchchem.com/product/b1174922?utm_src=pdf-body
https://www.mindat.org/min-42887.html
https://www.mdpi.com/2075-163X/11/7/767
https://www.benchchem.com/product/b1174922?utm_src=pdf-body
https://en.wikipedia.org/wiki/Uvarovite
https://www.britannica.com/science/uvarovite
https://www.mdpi.com/2075-163X/9/7/395
https://www.semanticscholar.org/paper/Crystal-Chemistry-of-Birefringent-Uvarovite-Solid-Antao-Salvador/d591a65e8366608969dd12d7930c6212cdb56c4c
https://pierrelanari.com/wp-content/uploads/2021/05/2020_RubattoEtAl2020.pdf
https://www.benchchem.com/product/b1174922?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1174922?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Data Presentation: Crystallographic and
Compositional Data
The primary substitution in the uvarovite-grossular-andradite series occurs at the octahedral Y-

site. The ionic radius of the occupying cation (Al³⁺ = 0.535 Å, Cr³⁺ = 0.615 Å, Fe³⁺ = 0.645 Å) is

a dominant factor controlling the dimensions of the crystal lattice.[5] As larger cations like Cr³⁺

and Fe³⁺ substitute for the smaller Al³⁺, the unit-cell parameter (a) and the Y-O bond distance

increase, while the Si-O distance within the silicate tetrahedron remains relatively constant.[5]

[6]

The following tables summarize crystallographic data from Rietveld refinements of synchrotron

high-resolution powder X-ray diffraction (HRPXRD) data for several natural uvarovite solid

solution samples. These samples often exhibit chemical zoning, resulting in the presence of

multiple distinct cubic garnet phases within a single crystal.[5][8]

Table 1: Unit-Cell Parameters and Phase Compositions of Uvarovite Solid Solutions
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Sample Origin Phase a (Å)
Y-Site Occupancy
(apfu)

Russia-A Phase 1 11.9566(1) Al: 0.82, Cr: 1.18

Phase 2 11.9161(1) Al: 1.11, Cr: 0.89

Switzerland Phase 1 11.9801(1)
Al: 0.61, Cr: 1.25, Fe:

0.14

Phase 2 11.9405(1)
Al: 0.94, Cr: 0.95, Fe:

0.11

Finland Phase 1 11.9961(1)
Al: 0.44, Cr: 1.48, Fe:

0.08

Phase 2 11.9702(1)
Al: 0.65, Cr: 1.28, Fe:

0.07

California Phase 5a 11.9998(1)
Al: 0.42, Cr: 1.46, Fe:

0.12

Phase 5b 12.0148(1)
Al: 0.35, Cr: 1.45, Fe:

0.20

Phase 5c 11.9992(1)
Al: 0.43, Cr: 1.46, Fe:

0.11

Data sourced from Antao (2019).[5][6][8][9]

Table 2: Key Interatomic Distances in Uvarovite Solid Solutions
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Sample Origin Phase (Å) Y–O (Å) Z–O (Å)

Russia-A Phase 1 2.332 2.015 1.648

Phase 2 2.324 1.990 1.649

Switzerland Phase 1 2.337 2.029 1.647

Phase 2 2.329 2.004 1.648

Finland Phase 1 2.341 2.036 1.647

Phase 2 2.335 2.021 1.647

California Phase 5a 2.341 2.037 1.647

Phase 5b 2.344 2.045 1.647

Phase 5c 2.341 2.037 1.647

Data sourced from Antao (2019).[5][6][8][9] Note: X, Y, and Z represent the dodecahedral (Ca),

octahedral (Cr, Al, Fe), and tetrahedral (Si) sites, respectively.

Mandatory Visualizations
The relationships within uvarovite solid solutions and the processes to characterize them can

be effectively visualized.
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Ugrandite Series (X = Ca)

Legend
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Ca₃Cr₂Si₃O₁₂
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Al³⁺ ↔ Cr³⁺

Andradite
Ca₃Fe₂Si₃O₁₂

Fe³⁺ ↔ Cr³⁺

Fe³⁺ ↔ Al³⁺

Solid Solution
(Y-Site Substitution)
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Caption: Logical diagram of the ugrandite garnet solid solution series.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 8 Tech Support

https://www.benchchem.com/product/b1174922?utm_src=pdf-body-img
https://www.benchchem.com/product/b1174922?utm_src=pdf-custom-synthesis
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1174922?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


1. Uvarovite - Wikipedia [en.wikipedia.org]

2. Uvarovite | Garnet Mineral, Calcium Chromium & Silicate | Britannica [britannica.com]

3. mindat.org [mindat.org]

4. mdpi.com [mdpi.com]

5. Crystal Chemistry of Birefringent Uvarovite Solid Solutions [mdpi.com]

6. [PDF] Crystal Chemistry of Birefringent Uvarovite Solid Solutions | Semantic Scholar
[semanticscholar.org]

7. pierrelanari.com [pierrelanari.com]

8. researchgate.net [researchgate.net]

9. pdfs.semanticscholar.org [pdfs.semanticscholar.org]

To cite this document: BenchChem. [The Crystal Chemistry of Uvarovite Solid Solutions: A
Technical Guide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1174922#crystal-chemistry-of-uvarovite-solid-
solutions]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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scientists and researchers to drive progress in science
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